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Compound of Interest

Compound Name: 4-Aminooxane-4-carbonitrile

Cat. No.: B112695

For distribution to: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the synthesis of 4-Aminooxane-4-carbonitrile,
a valuable building block in medicinal chemistry and drug discovery. The synthesis is based on
the well-established Strecker reaction, a reliable method for the preparation of a-aminonitriles.

Introduction

4-Aminooxane-4-carbonitrile is a heterocyclic compound with potential applications as an
intermediate in the synthesis of novel therapeutic agents. Its structure, featuring a substituted
oxane ring, makes it an attractive scaffold for exploring new chemical space in drug
development. The protocol outlined below describes a one-pot synthesis from the readily
available starting material, oxan-4-one.

Reaction Principle

The synthesis of 4-Aminooxane-4-carbonitrile is achieved via a Strecker synthesis. This
reaction involves the treatment of a ketone, in this case, oxan-4-one, with a source of ammonia
(ammonium chloride) and a cyanide salt (potassium cyanide). The reaction proceeds through
the in situ formation of an iminium ion, which is then attacked by the cyanide ion to yield the
final a-aminonitrile product.

Materials and Reagents

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b112695?utm_src=pdf-interest
https://www.benchchem.com/product/b112695?utm_src=pdf-body
https://www.benchchem.com/product/b112695?utm_src=pdf-body
https://www.benchchem.com/product/b112695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

A comprehensive list of the necessary materials and reagents for the synthesis is provided in

the table below.

Reagent/Ma Chemical Molar Mass  Concentrati .
. Quantity Notes
terial Formula (glmol) on
10.0g (0.1 Starting
Oxan-4-one CsHeO2 100.12 - )
mol) material
Ammonium 6.42 g (0.12 Ammonia
_ NHaClI 53.49 -
Chloride mol) source
Potassium 7.819(0.12 Cyanide
_ KCN 65.12 -
Cyanide mol) source
Methanol CHsOH 32.04 - 100 mL Solvent
Dichlorometh Extraction
CH2Clz 84.93 - As needed
ane solvent
Saturated )
] NaCl(aq) - - As needed For washing
NaCl solution
Anhydrous )
MgSOa 120.37 - As needed Drying agent
MgSOa

Experimental Protocol

Safety Precautions:This protocol involves the use of potassium cyanide, which is highly toxic.

All manipulations should be carried out in a well-ventilated fume hood, and appropriate

personal protective equipment (gloves, lab coat, safety glasses) must be worn at all times. In

case of contact with skin or inhalation, seek immediate medical attention. Acidic conditions

should be avoided during the reaction and workup to prevent the formation of highly toxic

hydrogen cyanide gas.

e Reaction Setup:

o To a 250 mL round-bottom flask equipped with a magnetic stirrer, add oxan-4-one (10.0 g,
0.1 mol) and methanol (100 mL).
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o Stir the mixture at room temperature until the oxan-4-one is completely dissolved.

o Addition of Reagents:

o To the solution, add ammonium chloride (6.42 g, 0.12 mol) and potassium cyanide (7.81 g,
0.12 mol).

o Seal the flask and stir the reaction mixture at room temperature.

e Reaction Monitoring:

o The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using
a suitable eluent system (e.g., ethyl acetate/hexane). The reaction is typically complete
within 24-48 hours.

o Work-up and Extraction:

o Once the reaction is complete, filter the reaction mixture to remove any insoluble salts.

o Concentrate the filtrate under reduced pressure to remove the methanol.

o To the residue, add 100 mL of water and extract the aqueous layer with dichloromethane
(3 x50 mL).

o Combine the organic layers and wash with a saturated sodium chloride solution (2 x 50
mL).

e Drying and Concentration:

o Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

o Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

o Purification:

o The crude 4-Aminooxane-4-carbonitrile can be purified by column chromatography on
silica gel using a gradient of ethyl acetate in hexane as the eluent.
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e Characterization:

o The structure and purity of the final product should be confirmed by analytical techniques
such as *H NMR, 3C NMR, and mass spectrometry.

Expected Yield

The expected yield for this reaction is in the range of 60-80%, based on similar Strecker
reactions reported in the literature.

Diagrams

Synthesis Workflow

Caption: A flowchart illustrating the key steps in the synthesis of 4-Aminooxane-4-carbonitrile.

Reaction Signaling Pathway

Caption: The reaction pathway for the Strecker synthesis of 4-Aminooxane-4-carbonitrile.

 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of 4-
Aminooxane-4-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b112695#protocol-for-the-synthesis-of-4-aminooxane-
4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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